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Compound of Interest

Compound Name: 4-fluoro-L-phenylalanine

Cat. No.: B556548 Get Quote

Essential Safety and Handling Guide for 4-
Fluoro-L-Phenylalanine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-fluoro-L-phenylalanine. The following procedural

steps and data are designed to ensure safe operational handling and disposal of this

compound.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling 4-fluoro-L-phenylalanine, which is a white to off-white powder, appropriate

personal protective equipment and engineering controls are essential to minimize exposure.[1]

[2][3] Facilities should be equipped with an eyewash station and a safety shower.[4]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye/Face Protection
Safety Glasses with side

shields or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[5]

Skin Protection Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[5]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[5] A lab coat is

recommended.

Respiratory Protection NIOSH-approved Respirator

A NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is recommended

where the neat chemical is

weighed and diluted.[6] Use in

a well-ventilated area.[1]

Operational Handling Protocol
1. Preparation and Weighing:

Before handling, ensure you are in a well-ventilated area, preferably within a chemical fume

hood.[1]

Don all required PPE as specified in the table above.

Minimize the generation of dust during handling.[4]

When weighing the compound, do so in an enclosure or on a balance with a draft shield to

contain any airborne particles.

2. Dissolving and Use in Experiments:
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4-Fluoro-L-phenylalanine is soluble in water.[7]

When dissolving, add the powder slowly to the solvent to avoid splashing.

Handle all solutions containing the compound with the same level of precaution as the solid

form.

Avoid contact with skin, eyes, and clothing.[5] Do not ingest or inhale.[5]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][5]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Spill and Emergency Procedures
Minor Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust formation.[4][5]

For liquid spills, dampen the solid material with a suitable solvent like toluene, then transfer

the dampened material to a suitable container.[8]

Use absorbent paper dampened with the solvent to pick up any remaining material.[8]

Place all contaminated materials into a sealed, labeled container for disposal.

Wash the spill area with a soap and water solution.[8]

Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical attention if irritation develops.
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Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1]

Step-by-Step Disposal Guidance:

Collect Waste: Place all waste materials, including unused compounds, contaminated PPE,

and spill cleanup materials, into a clearly labeled, sealed, and appropriate hazardous waste

container.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "4-fluoro-L-phenylalanine".

Storage of Waste: Store the hazardous waste container in a designated, secure area, away

from incompatible materials, until it is collected for disposal.

Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose

of the waste. Do not discharge into sewers or waterways.[1] Chemical waste generators

must determine if a discarded chemical is classified as hazardous waste and consult local,

regional, and national regulations for complete and accurate classification.[4][5]
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Workflow for Handling 4-Fluoro-L-Phenylalanine
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Caption: Workflow for the safe handling and disposal of 4-fluoro-L-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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